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Compound of Interest

Compound Name: 2,4-Difluoro-6-methoxypyridine

CAS No.: 1227574-25-5

Cat. No.: B3224182

Get Quote

Executive Summary
2,4-Difluoro-6-methoxypyridine is a highly specialized fluorinated heterocyclic building block

used primarily in the discovery of pharmaceuticals and agrochemicals. Defined by the CAS

number 1227574-25-5, this compound serves as a critical scaffold for introducing metabolic

stability and lipophilicity into drug candidates via its fluorine motifs, while the methoxy group

provides a handle for hydrogen bonding or further chemical elaboration. Its unique substitution

pattern—two fluorine atoms at the 2- and 4-positions and a methoxy group at the 6-position—

creates a distinct electronic environment that dictates its regioselective reactivity in nucleophilic

aromatic substitutions (SNAr).
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Property Detail

Chemical Name 2,4-Difluoro-6-methoxypyridine

CAS Number 1227574-25-5

Molecular Formula C₆H₅F₂NO

Molecular Weight 145.11 g/mol

SMILES COC1=NC(F)=CC(F)=C1

Appearance
Colorless to pale yellow liquid or low-melting

solid

Solubility
Soluble in DCM, THF, Ethyl Acetate; sparingly

soluble in water

Structural Analysis & NMR Signature
The molecule possesses a pyridine ring substituted at the 2, 4, and 6 positions, leaving protons

at the 3 and 5 positions. This asymmetry is key to its identification.

¹H NMR: Distinct signals for H3 (between two fluorine atoms, typically appearing as a triplet

or double-doublet due to strong F-H coupling) and H5 (between a fluorine and the methoxy

group).

¹⁹F NMR: Two distinct fluorine signals corresponding to the C2-F (adjacent to Nitrogen) and

C4-F (para to Nitrogen) environments. The C2-F is typically more deshielded due to the

inductive effect of the ring nitrogen.

Synthesis & Manufacturing Methodology
Primary Synthetic Route
The industrial synthesis typically employs a controlled Nucleophilic Aromatic Substitution

(SNAr) on 2,4,6-trifluoropyridine.

Reaction Logic: The starting material, 2,4,6-trifluoropyridine, has three electrophilic sites. The

introduction of the methoxy group is achieved using Sodium Methoxide (NaOMe).[1]
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Regioselectivity Challenge: Nucleophilic attack can occur at C2/C6 (ortho to N) or C4 (para

to N). While C4 is often the most reactive site in perfluoropyridines, the reaction conditions

(solvent, temperature) are tuned to favor the formation of the desired isomer or to separate it

from the symmetric 4-methoxy-2,6-difluoropyridine byproduct.

Synthesis Workflow Diagram
The following diagram illustrates the synthetic pathway and the separation of regioisomers.
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Figure 1: Synthetic pathway via nucleophilic aromatic substitution on 2,4,6-trifluoropyridine.

Reactivity Profile: The "Soft Spot" for Drug Design
Regioselectivity in SNAr Reactions
For medicinal chemists, the value of 2,4-difluoro-6-methoxypyridine lies in its ability to

undergo sequential substitution. When reacting with a nucleophile (e.g., a primary amine for a

drug scaffold), the molecule presents two electrophilic sites: C2-F and C4-F.

Dominant Site (C4-F): The C4 position is para to the ring nitrogen. Nucleophilic attack here

forms a Meisenheimer complex that is stabilized by the nitrogen atom (para-quinoid

resonance structure). This position is generally more reactive than the C2 position in

polyfluoropyridines, despite the C2 position being ortho to the nitrogen.

Secondary Site (C2-F): The C2 position is less reactive due to the lack of para-conjugation

and potential lone-pair repulsion from the adjacent nitrogen, although it is still activated.

Experimental Implication: To synthesize a library of compounds, researchers can selectively

displace the C4-fluorine with an amine nucleophile under mild conditions, leaving the C2-
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fluorine intact for a second, harsher substitution step if desired.

Reactivity Logic Flow
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Figure 2: Regioselectivity logic demonstrating the kinetic preference for C4 substitution.

Applications in Drug Discovery[2]
Scaffold Hopping & Optimization
This compound is utilized to optimize Lead Series in two primary ways:

Metabolic Stability: The C-F bond is highly resistant to metabolic oxidation (e.g., by

Cytochrome P450). Replacing a C-H or C-Cl bond with C-F often extends the half-life of a

drug candidate.

Electronic Tuning: The methoxy group acts as a hydrogen bond acceptor, while the fluorine

atoms modulate the pKa of the pyridine nitrogen, affecting the molecule's solubility and

binding affinity to target proteins (e.g., Kinases, GPCRs).
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Case Study Context
In PI3K/mTOR inhibitor development, pyridine scaffolds are often derivatized at the 2- and 4-

positions to interact with the hinge region of the kinase ATP-binding pocket. 2,4-Difluoro-6-
methoxypyridine allows for the rapid assembly of these trisubstituted pyridine cores.

Safety & Handling (MSDS Highlights)
Signal Word:WARNING

Hazard Class H-Code Statement

Acute Toxicity H302 Harmful if swallowed.

Skin Irritation H315 Causes skin irritation.[2]

Eye Irritation H319
Causes serious eye irritation.

[2]

STOT-SE H335
May cause respiratory

irritation.[2]

Handling Protocol:

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place (2-8°C

recommended).

PPE: Wear nitrile gloves, safety goggles, and use within a chemical fume hood to avoid

inhalation of vapors.

Incompatibility: Avoid strong oxidizing agents and strong acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Organic Syntheses Procedure [orgsyn.org]

2. jubilantingrevia.com [jubilantingrevia.com]

3. Site-selective nucleophilic substitution reactions of pentafluoropyridine with
hydroxybenzaldehydes: synthesis of triarylmethanes comprising perfluoropyridine moieties -
New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]

To cite this document: BenchChem. [Technical Guide: 2,4-Difluoro-6-methoxypyridine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3224182/docs#technical-guide-2-4-difluoro-6-
methoxypyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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